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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the rapidly advancing field of computer vision, staying abreast of the latest research is
paramount. Conferences serve as the primary venues for the dissemination of cutting-edge
work, fostering collaboration, and shaping the future of the discipline. For researchers,
scientists, and professionals in specialized domains such as drug development, where imaging
and pattern recognition are increasingly vital, understanding the landscape of these academic
gatherings is crucial for identifying impactful research and potential collaborations. This guide
provides a detailed technical comparison of the British Machine Vision Conference (BMVC)
with other top-tier computer vision conferences, namely CVPR, ICCV, ECCV, NeurlPS, and
ICML.

Quantitative Analysis of Conference Metrics

To provide a clear, data-driven comparison, the following tables summarize key quantitative
metrics for these conferences over recent years. These metrics, including the number of
submissions and acceptance rates, are strong indicators of a conference's scale,
competitiveness, and, by extension, its prestige within the community.

Conference Submission Numbers

The number of submissions a conference receives is a direct measure of its popularity and the
breadth of research it attracts. A higher number of submissions generally indicates a larger and
more diverse pool of research being presented.
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Conference 2024 2023 2022
CVPR 11,532 9,155

ICCV - 8,260[1][2]

ECCV 8,585[3] - 6,773[4]
BMVC 1,020[5][6] 815[5] 967[5]
NeurlPS 17,491

ICML 9,473[7] 6,538[8][9] 5,630[9]

Conference Acceptance Rates

The acceptance rate is a critical indicator of a conference's selectivity and the perceived quality
of the accepted papers. Lower acceptance rates typically signify a more rigorous peer-review
process and, consequently, a higher prestige associated with publication.

Conference 2024 2023 2022
CVPR 23.6%][10] 25.8%

ICCV - 26.15%[1]

ECCV 27.9%][3] - 24.29%][4]
BMVC 25.88% 32.76% 37.75%
NeurlPS

ICML 27.5%][7] 27.9%][9] 21.9%][9]

h5-index Ranking

The h5-index is a metric that measures the impact of a publication venue. It is the largest
number h such that h articles published in the last 5 complete years have at least h citations
each. A higher h5-index indicates a greater scholarly impact of the papers published at the
conference.
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Conference h5-index (2023)
CVPR 422

NeurlPS 309

ICLR 303

ICML 254

ECCV 238

ICCV 228

BMVC 57

A Glimpse into Experimental Protocols

The backbone of any robust scientific claim is a well-defined and reproducible experimental
protocol. In computer vision, while the specific techniques may vary, a general workflow is often
followed. This section outlines a typical experimental methodology presented at these top
conferences, followed by a specific example of a deep learning-based protocol.

A standard experimental workflow in computer vision research encompasses several key
stages, from initial data handling to the final analysis of results. This process ensures that the
research is systematic, and the outcomes are both verifiable and comparable to existing work.
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A typical experimental workflow in computer vision research.
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Detailed Deep Learning Experimental Protocol

A significant portion of research presented at these conferences leverages deep learning.
Below is a more detailed protocol for a typical deep learning-based computer vision
experiment.

Objective: To train and evaluate a convolutional neural network (CNN) for image classification
on a specific dataset.

1. Dataset Preparation:

o Data Source: Clearly define the dataset used (e.g., ImageNet, CIFAR-10, or a custom
dataset).

o Preprocessing: Detail the preprocessing steps applied to the images. This includes resizing,
normalization (e.g., mean subtraction and division by standard deviation), and any data
cleaning procedures.

o Data Augmentation: Specify the data augmentation techniques employed to increase the
diversity of the training set and prevent overfitting. Common methods include random
rotations, flips, crops, and color jittering.

o Data Splitting: Describe the partitioning of the dataset into training, validation, and testing
sets, including the ratios used.

2. Model Architecture:

» Base Model: Specify the base CNN architecture (e.g., ResNet, VGG, Inception).

» Modifications: Detail any modifications made to the standard architecture, such as the
addition of custom layers, changes in the number of layers, or the use of different activation
functions.

3. Training Procedure:

o Framework: Mention the deep learning framework used (e.g., PyTorch, TensorFlow).

o Optimizer: State the optimization algorithm employed (e.g., Adam, SGD with momentum).

e Loss Function: Specify the loss function used for training (e.g., Cross-Entropy Loss for
classification).

e Hyperparameters: List all relevant hyperparameters, including:

e Learning rate and any learning rate scheduling policy.

» Batch size.
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e Number of training epochs.

o Weight decay.

 Momentum (if applicable).

« Initialization: Describe the weight initialization strategy.

4. Evaluation Metrics:

o Define the metrics used to evaluate the model's performance on the test set. For
classification, this typically includes accuracy, precision, recall, and F1-score.

5. Results and Analysis:

o Present the final performance metrics on the test set.

 Include an analysis of the results, which may involve:

o Ablation Studies: Experiments designed to understand the contribution of different
components of the model or training process.

o Comparison to State-of-the-Art: A comparison of the model's performance against existing
methods on the same dataset.

o Qualitative Analysis: Visualization of results, such as displaying correctly and incorrectly
classified images, to gain insights into the model's behavior.

Conference Structure and Peer Review Process

The structure of these conferences and their peer-review processes are fundamental to their
scientific rigor and the quality of the published research.

Tiered Landscape of Computer Vision Conferences

The computer vision conference landscape can be broadly categorized into tiers based on their
prestige, selectivity, and impact. This hierarchical structure guides researchers in deciding
where to submit their work.

Tier 1: Premier Venues

Gm) (o) (o) (howrs) (o)

Tier 2: Highly Respected Venues

BMVC

Tier 3: Other Reputable Venues

(o) (o) (o)
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Tiered structure of major computer vision conferences.

Tier 1: This tier includes the most prestigious and competitive conferences. CVPR, ICCV, and
ECCV are the premier conferences specifically for computer vision. NeurIlPS and ICML, while
being broader machine learning conferences, are also top venues for computer vision
research, particularly for work with a strong theoretical or methodological contribution. Papers
accepted at these conferences are considered highly significant.

Tier 2: BMVC is a prime example of a Tier 2 conference. It is a highly respected and well-
established international conference with a rigorous review process. While not having the same
submission numbers as the Tier 1 conferences, a publication at BMVC is a significant
achievement and is well-regarded within the community.

Tier 3: This tier includes other valuable and reputable conferences such as WACV (Winter
Conference on Applications of Computer Vision), ACCV (Asian Conference on Computer
Vision), and ICPR (International Conference on Pattern Recognition). These conferences
provide excellent platforms for sharing high-quality research.

The Peer Review Workflow

The peer-review process is a cornerstone of academic publishing, ensuring the quality and
validity of the research presented. The workflow for these top computer vision conferences is
generally a double-blind process, meaning neither the authors nor the reviewers know each
other's identities.
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A typical double-blind peer-review process for a top computer vision conference.
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Conclusion

The landscape of computer vision conferences is dynamic and highly competitive. While Tier 1
conferences like CVPR, ICCV, and ECCYV, along with the broader machine learning
conferences NeurlPS and ICML, represent the pinnacle of research dissemination in the field,
BMVC holds a strong and respected position as a premier international conference. For
researchers and professionals in fields like drug development, understanding this ecosystem is
key to identifying the most impactful and relevant research. The quantitative data on
submissions and acceptance rates, combined with an understanding of the rigorous
experimental protocols and peer-review processes, provides a comprehensive framework for
navigating this exciting and rapidly evolving area of science.

Need Custom Synthesis?
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 To cite this document: BenchChem. [A Comparative Analysis of BMVC and Other Premier
Computer Vision Conferences]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029348#bmvc-vs-other-top-computer-vision-
conferences]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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